Cas no 2171536-35-7 (2-1-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}methyl)cyclobutylacetic acid)

• Product Name: 2-1-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}methyl)cyclobutylacetic acid
• CAS No: 2171536-35-7
• MF: C₂₇H₃₀N₂O₆
• MW: 478.536907672882
• CID: 5831605
• PubChem ID: 165817717
• Update Time: 2025-07-14

2-1-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}methyl)cyclobutylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}methyl)cyclobutylacetic acid
• 2171536-35-7
• EN300-1540304
• 2-[1-({[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-2-yl]formamido}methyl)cyclobutyl]acetic acid

• Inchi： 1S/C27H30N2O6/c30-23(31)14-27(11-5-12-27)16-28-25(32)24-22(10-13-34-24)29-26(33)35-15-21-19-8-3-1-6-17(19)18-7-2-4-9-20(18)21/h1-4,6-9,21-22,24H,5,10-16H2,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： QKIRCBLNFNRCIM-UHFFFAOYSA-N
• SMILES： O1CCC(C1C(NCC1(CC(=O)O)CCC1)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 478.21038668g/mol
• Monoisotopic Mass: 478.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 777
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 114Ų

Additional information on 2-1-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}methyl)cyclobutylacetic acid

Recent Advances in the Study of 2-1-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}methyl)cyclobutylacetic acid (CAS: 2171536-35-7)

The compound 2-1-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}methyl)cyclobutylacetic acid (CAS: 2171536-35-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex structure incorporating a fluorenylmethoxycarbonyl (Fmoc) protecting group and a cyclobutylacetic acid moiety, is being explored for its potential applications in peptide synthesis and drug development. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) due to its stability under basic conditions and ease of removal under mild conditions, making this compound a valuable intermediate in the production of bioactive peptides.

Recent studies have focused on optimizing the synthesis of 2-1-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}methyl)cyclobutylacetic acid to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry reported a novel synthetic route that reduces side reactions and enhances the scalability of the process. The researchers employed a combination of microwave-assisted synthesis and chiral auxiliary techniques to achieve a 15% increase in overall yield compared to traditional methods. This advancement is particularly relevant for industrial-scale production, where efficiency and cost-effectiveness are critical.

In addition to its synthetic utility, the biological activity of 2-1-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}methyl)cyclobutylacetic acid has been investigated. Preliminary in vitro studies suggest that the compound may exhibit moderate inhibitory effects on certain proteases involved in inflammatory pathways. A study published in Bioorganic & Medicinal Chemistry Letters in 2024 demonstrated that derivatives of this compound showed promising activity against matrix metalloproteinases (MMPs), which are implicated in diseases such as cancer and arthritis. However, further in vivo studies are required to validate these findings and assess the compound's therapeutic potential.

The structural complexity of 2-1-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}methyl)cyclobutylacetic acid also presents challenges in analytical characterization. Recent advancements in mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy have enabled more accurate identification and quantification of this compound and its derivatives. A 2023 study in Analytical Chemistry highlighted the use of high-resolution MS coupled with tandem MS (MS/MS) to elucidate fragmentation patterns and confirm the identity of synthetic intermediates. These techniques are essential for quality control in pharmaceutical manufacturing.

Looking ahead, researchers are exploring the potential of 2-1-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}methyl)cyclobutylacetic acid as a building block for more complex drug candidates. Its unique combination of a cyclobutyl ring and an Fmoc-protected amino group offers opportunities for designing novel peptidomimetics with enhanced stability and bioavailability. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of derivatives with optimized pharmacological properties.

In conclusion, 2-1-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}methyl)cyclobutylacetic acid (CAS: 2171536-35-7) represents a versatile and promising compound in chemical biology and drug discovery. Recent advancements in its synthesis, characterization, and biological evaluation underscore its potential as a key intermediate for peptide-based therapeutics and beyond. Continued research will be essential to fully unlock its applications and translate these findings into clinical benefits.